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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d6

Cat. No.: B15557987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of deuterated

3-hydroxy desloratadine, focusing on the commonly supplied tetradeuterated (d4) variant. It is

intended to serve as a valuable resource for researchers and professionals in drug metabolism,

pharmacokinetics, and analytical chemistry who require a stable isotope-labeled internal

standard for the quantification of 3-hydroxy desloratadine. This document outlines commercial

suppliers, available product specifications, and detailed experimental protocols for its use.

Introduction
3-Hydroxy desloratadine is the major active metabolite of desloratadine, a long-acting, non-

sedating antihistamine.[1][2] Accurate quantification of this metabolite is crucial for

pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal

standard, such as 3-hydroxy desloratadine-d4, is the gold standard for mass spectrometric

analysis, ensuring high accuracy and precision by correcting for matrix effects and variations in

sample processing.[3] While the user request specified 3-hydroxy desloratadine-d6, a

thorough market survey reveals that the tetradeuterated (d4) analog is the predominantly

available commercial product.
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Several reputable suppliers offer 3-hydroxy desloratadine-d4 for research purposes. The

following table summarizes the key information for some of these suppliers. It is important to

note that catalog numbers and stock status are subject to change, and direct inquiry with the

suppliers is recommended for the most current information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Veeprho

3-Hydroxy

Desloratadine

-D4

1246819-99-

7

C₁₉H₁₅D₄ClN

₂O
330.84

Utilized as an

internal

standard in

analytical and

pharmacokin

etic research.

[3]

Simson

Pharma

3-Hydroxy

Desloratadine

-D4

1246819-99-

7

C₁₉H₁₅D₄ClN

₂O
330.84

Accompanied

by a

Certificate of

Analysis.[4]

Clearsynth

3-Hydroxy

Desloratadine

-d4

1246819-99-

7

C₁₉H₁₅D₄ClN

₂O
330.84

Available in

various

quantities (1

mg, 5 mg, 10

mg, etc.).[5]

Amzeal

Research

3-Hydroxy

Desloratadine

-D4

1246819-99-

7

C₁₉H₁₅D₄ClN

₂O
330.8 -

MyBioSource

3-Hydroxy

Desloratadine

-d4,

Biochemical

1246819-99-

7

C₁₉H₁₅D₄ClN

₂O
330.84

Chemical

Purity: 98%,

Isotopic

Purity:

99.1%.[6]

Pharmaffiliate

s

3-Hydroxy

Desloratadine

-d4

1246819-99-

7

C₁₉H₁₅D₄ClN

₂O
330.84 -

LGC

Standards

3-Hydroxy

Desloratadine

-d4

1246819-99-

7

C₁₉H₁₅D₄ClN

₂O
330.84 -
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MedChemEx

press

3-Hydroxy

desloratadine

-d4

hydrobromide

1246819-99-

7

C₁₉H₁₆DBrCl

N₂O
Not specified

Available as

a

hydrobromide

salt.

Metabolic Pathway of Desloratadine to 3-Hydroxy
Desloratadine
The formation of 3-hydroxydesloratadine from desloratadine is a multi-step enzymatic process

primarily occurring in the liver. It involves an initial glucuronidation step followed by

hydroxylation and subsequent deconjugation.[1][7] The key enzymes involved are UDP-

glucuronosyltransferase 2B10 (UGT2B10) and Cytochrome P450 2C8 (CYP2C8).[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15557987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

